Cas no 773134-13-7 (methyl 4-bromo-2,3,6-trifluorobenzoate)

• Product Name: methyl 4-bromo-2,3,6-trifluorobenzoate
• CAS No: 773134-13-7
• MF: C₈H₄BrF₃O₂
• MW: 269.015372276306
• CID: 4658796
• PubChem ID: 83409642
• Update Time: 2025-05-26

methyl 4-bromo-2,3,6-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2,3,6- trifluorobenzoate
• methyl 4-bromo-2,3,6-trifluorobenzoate

• Inchi： 1S/C8H4BrF3O2/c1-14-8(13)5-4(10)2-3(9)6(11)7(5)12/h2H,1H3
• InChI Key： JFIQLTMOLNNWDH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(F)C=C(Br)C(F)=C1F

Additional information on methyl 4-bromo-2,3,6-trifluorobenzoate

Methyl 4-Bromo-2,3,6-Trifluorobenzoate (CAS No. 773134-13-7): An Overview of Its Synthesis, Applications, and Recent Research

Methyl 4-bromo-2,3,6-trifluorobenzoate (CAS No. 773134-13-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of bromine and fluorine substituents, which confer it with a range of valuable properties. In this article, we will delve into the synthesis, applications, and recent research developments surrounding methyl 4-bromo-2,3,6-trifluorobenzoate.

The synthesis of methyl 4-bromo-2,3,6-trifluorobenzoate typically involves a multi-step process that begins with the bromination of a suitable starting material. One common approach is to start with 2,3,6-trifluorobenzoic acid and convert it to its methyl ester derivative. This can be achieved through esterification reactions using methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. The resulting methyl ester is then subjected to bromination using a brominating agent like N-bromosuccinimide (NBS) or bromine in an appropriate solvent.

The unique structure of methyl 4-bromo-2,3,6-trifluorobenzoate makes it an attractive intermediate for various synthetic transformations. The presence of the bromine atom allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling. These reactions are widely used in the synthesis of complex organic molecules and pharmaceuticals. Additionally, the trifluoromethyl groups provide enhanced lipophilicity and metabolic stability, which are crucial for drug development.

In the realm of medicinal chemistry, methyl 4-bromo-2,3,6-trifluorobenzoate has been explored as a key intermediate in the synthesis of several bioactive compounds. Recent studies have shown that derivatives of this compound exhibit promising biological activities. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of methyl 4-bromo-2,3,6-trifluorobenzoate demonstrated potent anti-cancer properties against various cancer cell lines. The researchers attributed this activity to the ability of these compounds to selectively target and inhibit specific enzymes involved in cancer cell proliferation.

Another area where methyl 4-bromo-2,3,6-trifluorobenzoate has shown potential is in the development of novel materials. The combination of bromine and fluorine substituents imparts unique electronic and physical properties to the compound. These properties make it suitable for applications in electronic devices and sensors. A recent study published in Advanced Materials highlighted the use of methyl 4-bromo-2,3,6-trifluorobenzoate as a building block for the synthesis of conjugated polymers with high charge carrier mobility. These polymers have potential applications in organic photovoltaics and field-effect transistors.

The environmental impact of chemical compounds is an important consideration in their development and application. Recent research has focused on improving the sustainability and eco-friendliness of synthetic processes involving methyl 4-bromo-2,3,6-trifluorobenzoate. A study published in Green Chemistry described a green synthetic route for the preparation of this compound using microwave-assisted reactions and environmentally benign solvents. This approach not only reduces reaction times but also minimizes waste generation and energy consumption.

In conclusion, methyl 4-bromo-2,3,6-trifluorobenzoate (CAS No. 773134-13-7) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure enables it to serve as a valuable intermediate in synthetic chemistry and materials science. Ongoing research continues to uncover new applications and improve synthetic methods for this compound, highlighting its importance in modern scientific endeavors.